Cas no 1104387-01-0 (3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid)
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS016165082
- F2721-0566
- 4-(4-ethoxy-2-nitroanilino)-2-(3-morpholin-4-ylpropylamino)-4-oxobutanoic acid
- 3-[(4-ETHOXY-2-NITROPHENYL)CARBAMOYL]-2-{[3-(MORPHOLIN-4-YL)PROPYL]AMINO}PROPANOIC ACID
- 4-((4-ethoxy-2-nitrophenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid
- 1104387-01-0
- AKOS002825502
- 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid
-
- Inchi: 1S/C19H28N4O7/c1-2-30-14-4-5-15(17(12-14)23(27)28)21-18(24)13-16(19(25)26)20-6-3-7-22-8-10-29-11-9-22/h4-5,12,16,20H,2-3,6-11,13H2,1H3,(H,21,24)(H,25,26)
- InChI Key: MAVJQEPYOIDNOM-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCNC(C(=O)O)CC(NC1C=CC(=CC=1[N+](=O)[O-])OCC)=O
Computed Properties
- Exact Mass: 424.19579924g/mol
- Monoisotopic Mass: 424.19579924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 146Ų
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2721-0566-2μmol |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-5μmol |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-10μmol |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-20μmol |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-1mg |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-2mg |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-3mg |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-4mg |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-5mg |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2721-0566-10mg |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1104387-01-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid
Introduction to 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid (CAS No. 1104387-01-0)
3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid, identified by its CAS number 1104387-01-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a carbamoyl group linked to a nitro-substituted aromatic ring and an amine-functionalized side chain. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.
The structure of 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid is meticulously designed to interact with biological targets in a specific manner. The 4-ethoxy-2-nitrophenyl moiety, in particular, is a key feature that has been extensively studied for its potential role in modulating enzyme activity and receptor binding. This aromatic ring system, with its electron-withdrawing nitro group and electron-donating ethoxy group, creates a delicate balance of electronic properties that can influence the compound's interactions with biological molecules.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the mechanistic aspects of this compound. Studies suggest that the carbamoyl group may serve as a critical anchor point for binding to protein targets, while the morpholine-substituted propyl chain could provide additional conformational flexibility, enhancing the compound's ability to fit into complex binding pockets. These insights have been instrumental in guiding the design of novel derivatives with improved pharmacological profiles.
In the realm of drug discovery, compounds like 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid are often explored for their potential as scaffolds for developing new therapeutic agents. The combination of a nitroaromatic ring, an amine functional group, and a morpholine moiety makes this molecule a versatile candidate for further modification and optimization. Researchers are particularly interested in leveraging its structural features to develop treatments for neurological disorders, inflammatory conditions, and other diseases where precise molecular targeting is essential.
The synthesis of such complex molecules requires careful consideration of reaction pathways and purification techniques. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have enabled the efficient construction of intricate structures like this one. The development of novel synthetic strategies not only accelerates the discovery process but also allows for greater control over the stereochemistry and purity of the final product, which are critical factors in pharmaceutical applications.
From a biological perspective, the potential activity of 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid has been investigated through both in vitro and in vivo studies. Preliminary findings indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, its structural motif shares similarities with known inhibitors of kinases and phosphodiesterases, which are key targets in cancer therapy and cardiovascular diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.
The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to predict the biological activity of compounds like this one before they are synthesized. These predictive methods rely on large datasets derived from experimental studies, allowing researchers to prioritize candidates with high likelihoods of success. By integrating experimental data with computational predictions, scientists can streamline the drug development pipeline, reducing both time and cost associated with bringing new therapies to market.
The chemical diversity present in compounds such as 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid also makes them valuable tools for exploring new chemical space. By systematically modifying various functional groups within the molecule, researchers can generate libraries of derivatives with tailored properties. This approach has led to several breakthroughs in medicinal chemistry, where subtle changes in structure can dramatically alter biological activity.
As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The development of small molecules like 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-y1)propyl]amino}propanoic acid represents a significant step forward in addressing complex diseases at the molecular level. By combining cutting-edge synthetic chemistry with innovative biological assays, scientists are paving the way for more effective and personalized treatments.
In conclusion, 3-[(4--ethoxy--2--nitrophenyl)carbamoyl]--{(3--(morpholm--41--)propvl)aminopropanoic acld (CAS No.--11043&7--01--0) is a multifaceted compound with promising applications iu pharmaeeutical research ane development Its unique structure ane functional groups offer numerous opportunities for further exploration ane optimization Through integrative approaches involving synthetic chemistry iu computational biology ane experimental validation this molecule holds great promise as a lead compounu or u tool compounu iu understanding disease mechanisms
1104387-01-0 (3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)